Cas no 112758-91-5 (1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine)

• Product Name: 1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine
• CAS No: 112758-91-5
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• MDL: MFCD01605570
• CID: 894569
• PubChem ID: 578665
• Update Time: 2025-11-02

1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-1,2,3,4-TETRAHYDROPYRROLO[1,2-A]PYRAZINE
• 1-(4-Chloro-phenyl)-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine
• F1386-0111
• IFLAB-BB F1386-0111
• 1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine
• DTXSID30342107
• SR-01000012369
• AKOS016050485
• AKOS003655423
• STL278327
• 112758-91-5
• SCHEMBL1267091
• MFCD01605570
• EN300-236106
• ZTJBTXDWTBNNPZ-UHFFFAOYSA-N
• 1-(4-Chlorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine, AldrichCPR
• SR-01000012369-1

• MDL： MFCD01605570
• Inchi： 1S/C13H13ClN2/c14-11-5-3-10(4-6-11)13-12-2-1-8-16(12)9-7-15-13/h1-6,8,13,15H,7,9H2
• InChI Key： ZTJBTXDWTBNNPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C2=CC=CN2CCN1

Computed Properties

• Exact Mass: 232.07700
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17Ų

Experimental Properties

• PSA: 16.96000
• LogP: 3.16290

1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine

Comprehensive Guide to 1-(4-Chlorophenyl)-1H,2H,3H,4H-Pyrrolo[1,2-a]Pyrazine (CAS No. 112758-91-5)

1-(4-Chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 112758-91-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyrrolo[1,2-a]pyrazine core substituted with a 4-chlorophenyl group, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and potential uses, especially in drug discovery and material science.

The molecular structure of 1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine combines a nitrogen-rich bicyclic system with an aromatic chlorophenyl moiety. This structural motif is often explored in medicinal chemistry due to its ability to interact with biological targets. The presence of the chlorine atom enhances the compound's lipophilicity, which can influence its pharmacokinetic properties. Such characteristics are critical when designing bioactive molecules, particularly in the development of central nervous system (CNS) drugs or antimicrobial agents.

One of the most searched questions about 1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine is its role in modern drug discovery. Recent studies highlight its potential as a scaffold for kinase inhibitors, which are pivotal in cancer therapy. The compound's ability to modulate protein-protein interactions makes it a promising candidate for treating diseases like Alzheimer's and Parkinson's. Additionally, its agrochemical applications, such as in crop protection, align with the growing demand for sustainable farming solutions.

From a synthetic chemistry perspective, the preparation of 1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine involves multi-step reactions, including cyclization and functional group transformations. Researchers often optimize these processes to improve yield and purity, addressing another common query in scientific forums. The compound's stability under various conditions is also a topic of interest, especially for industrial-scale production.

Market trends indicate a rising demand for pyrrolo[1,2-a]pyrazine derivatives, driven by their versatility in R&D. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their catalogs, catering to academic and industrial clients. Its applications extend to material science, where it serves as a building block for organic semiconductors and light-emitting diodes (OLEDs), aligning with the global push for green technology.

In conclusion, 1-(4-chlorophenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 112758-91-5) is a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and reactivity continue to inspire innovation, making it a subject of ongoing research and commercial interest. For those seeking detailed protocols or sourcing information, reputable suppliers and scientific databases offer extensive resources.